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Compound of Interest

Compound Name: (R)-(+)-1,2-Epoxy-9-decene
CAS No.: 137310-67-9
Cat. No.: B155321
Get Quote
. J

Executive Summary

(R)-(+)-1,2-Epoxy-9-decene is a bifunctional chiral building block characterized by a terminal
epoxide and a distal vinyl group. Its utility lies in its orthogonality: the epoxide allows for
regiospecific and stereospecific ring-opening (nucleophilic attack at C1), while the terminal
alkene remains available for olefin metathesis or further functionalization.

This guide provides a definitive reference for the identification, purity assessment, and
synthesis of the (R)-enantiomer. The spectroscopic data presented distinguishes the specific
enantiomer from the racemate through optical rotation and chiral gas chromatography, while
standard NMR/IR data confirms structural connectivity.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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Property Specification

IUPAC Name (2R)-2-(oct-7-en-1-yl)oxirane
Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Appearance Clear, colorless liquid

Density 0.86 g/mL at 25 °C

Boiling Point 212 °C (atm); 80 °C (15 mmHg)
Chirality (R)-Enantiomer

Optical Rotation (neat)

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum is characterized by two distinct zones of unsaturation: the terminal vinyl
group (downfield) and the strained epoxide ring (mid-field).

Table 1: 1H NMR Data (CDCls, 400 MHz)
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Shift ( Coupling (
Position Multiplicity Integration Assignment
ppm) Hz)
H-9 5.81 ddt 1H Internal Vinyl
H-10 492 -5.02 m 2H - Terminal Vinyl
Epoxide
H-2 2.90 m 1H )
Methine
Epoxide
H-la 2.74 dd 1H Methylene
(trans)
Epoxide
H-1b 2.46 dd 1H Methylene
(cis)
Allylic
H-8 2.04 q 2H
Methylene
H-3 to H-7 1.30-1.55 m 10H - Alkyl Chain

Table 2: 13C NMR Data (CDClIs, 100 MHz)
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Shift (
Type Assignment

ppm)
139.0 CH C-9 (Internal Vinyl)
114.2 CH:z C-10 (Terminal Vinyl)
52.4 CH C-2 (Epoxide Methine)
47.1 CH:z C-1 (Epoxide Methylene)
33.7 CH: C-8 (Allylic)

C-3(
325 CH:

to epoxide)
28.8 - 29.7 CH: C-4, C-5, C-6, C-7 (Chain)

Infrared (IR) & Mass Spectrometry (MS)

e FT-IR (Neat):

o

[¢]

[e]

[e]

o

e EI-MS (70 eV):

[¢]

[e]

o

3077 cm~1: C-H stretch (alkene).
2925, 2855 cm~1: C-H stretch (alkyl, strong).

1640 cm~1: C=C stretch (terminal alkene).[1]

m/z 154 [M]*: Molecular ion (weak).

1260 cm~1: C-O symmetric ring breathing (epoxide).

910, 830 cm~1: C-O asymmetric ring deformation (characteristic of terminal epoxides).

m/z 139 [M-15]*: Loss of methyl (rare in linear chains, but possible).

m/z 55, 41: Base peaks (hydrocarbon fragments
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)

o m/z 71, 81: Characteristic alkene fragments.

Structural Visualization (NMR Logic)

The following diagram illustrates the logical assignment of NMR signals to the molecular
structure, highlighting the distinct chemical environments.

NMR Signal Assignment Logic

Epoxide Ring :
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Figure 1: Correlation of 1H NMR chemical shifts to specific carbon positions in (R)-(+)-1,2-
Epoxy-9-decene.

Enantiomeric Analysis & Purity

Distinguishing the (R)-enantiomer from the racemate requires chiral analytical techniques.
Standard NMR is insufficient without chiral shift reagents.
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Optical Rotation

The specific rotation is the primary bulk indicator of enantiomeric excess (ee).
o Target Value:

(neat).

¢ Note: A value near

indicates a racemic mixture. Negative values indicate the (S)-enantiomer.

Chiral Gas Chromatography (GC)

To determine exact enantiomeric excess (% ee), use Chiral GC.
e Column:

-Cyclodextrin derivative (e.g., Cyclodex-B or equivalent).

e Method: Isothermal or slow ramp (

).

e Retention: The (R)-enantiomer typically elutes after the (S)-enantiomer on standard
Cyclodex columns, but this must be validated with a racemic standard.

Synthesis Protocol: Hydrolytic Kinetic Resolution
(HKR)

The most robust method to obtain high-purity (R)-(+)-1,2-epoxy-9-decene is via the Hydrolytic
Kinetic Resolution of the racemic epoxide using a Cobalt-Salen catalyst (Jacobsen's method).

Reaction Scheme
Step-by-Step Protocol

e Precursor Synthesis: Epoxidize 1,9-decadiene using m-CPBA in dichloromethane (DCM) at
0°C. Quench with
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, wash with
, and distill to obtain racemic 1,2-epoxy-9-decene.

o Catalyst Activation: Dissolve

-Co(salen) oligomeric catalyst (0.5 mol%) in toluene. Add acetic acid (2 eq relative to Co)
and stir open to air for 1 hour to generate the active Co(lll) species. Concentrate to dryness.

» HKR Reaction:
o Mix racemic 1,2-epoxy-9-decene (1.0 eq) with the activated catalyst (0.5 mol%).
o Cool to 0°C.[2]
o Add water (0.55 eq) dropwise.
o Allow to warm to room temperature and stir for 12-24 hours.
e Workup & Purification:

o The reaction mixture will separate into two phases (or become a slurry) as the (S)-diol
forms.

o Distillation: This is the critical separation step. The (R)-epoxide is volatile, while the (S)-diol
and catalyst are not.

o Distill under reduced pressure (0.3 mmHg, ~40°C).

o Result: The distillate is (R)-(+)-1,2-epoxy-9-decene (>99% ee).

Workflow Diagram
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Figure 2: Workflow for the isolation of (R)-1,2-epoxy-9-decene via Hydrolytic Kinetic Resolution.

Handling & Stability
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o Storage: Store at 2-8°C. Epoxides are sensitive to acid-catalyzed ring opening.

 Incompatibility: Avoid strong acids, amines, and strong nucleophiles unless reaction is
intended.

o Safety: Causes skin irritation and serious eye damage (H315, H318).[3] Use standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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